4,8-Bis((2-hexyldecyl)oxy)benzo[1,2-b:4,5-b']dithiophene

• Molecular Formula: C42H70O2S2
• Molecular Weight: 671.1 g/mol
• IUPAC Name: 4,8-bis(2-hexyldecoxy)thieno[2,3-f][1]benzothiole
• InChI: InChI=1S/C42H70O2S2/c1-5-9-13-17-19-23-27-35(25-21-15-11-7-3)33-43-39-37-29-31-46-42(37)40(38-30-32-45-41(38)39)44-34-36(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h29-32,35-36H,5-28,33-34H2,1-4H3
• InChI Key: KJTGEGYSGTZBPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(CCCCCC)COC1=C2C=CSC2=C(C3=C1SC=C3)OCC(CCCCCC)CCCCCCCC

Description

4,8-Bis((2-hexyldecyl)oxy)benzo[1,2-b:4,5-b']dithiophene is a useful research compound. Its molecular formula is C42H70O2S2 and its molecular weight is 671.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzo[1,2-b:4,5-b′]dithiophene-4,8-dione (1.0 g, 4.54 mmol) and Zn powder (0.659 g, 10.1 mmol) were suspended in ethanol (10 mL). A solution of NaOH (3 g) in water (15 mL) was added. The resulting mixture was heated to reflux for 1 hour, after which 2-hexyldecyl(4-methylbenzenesulfonate) (3.86 g, 9.73 mmol) was added. The reaction was heated to reflux overnight. The reaction was cooled to room temperature and water (50 mL) was added. The reaction was extracted with ether, followed by separation and drying of the organic layer over MgSO4. Solvent was removed and the residue was purified by chromatography (10% dichloromethane in hexanes as eluent). The yield of the 4,8-bis[(2-hexyldecyl)oxy]-benzo[1,2-b:4,5-b′]dithiophene was 0.80 g (26%). 1H NMR (CDCl3, 500 MHz) δ=7.47 (d, J=2.75, 2H), 7.36 (d, J=2.75, 2H), 4.16 (m, 4H), 1.86 (m, 2H), 1.38-1.65 (m, 48H), 0.86 (m, 12H).